Cas no 84951-44-0 (2-(piperazin-1-yl)pyridine-3-carbonitrile)

2-(piperazin-1-yl)pyridine-3-carbonitrile is a synthetic organic compound with significant potential in medicinal chemistry. This compound features a piperazine ring and a pyridine-3-carbonitrile core, offering versatility in drug design. Its structural features confer notable advantages, including improved solubility and potential for enhanced drug-target interactions, making it a valuable intermediate in the synthesis of novel pharmaceuticals.
2-(piperazin-1-yl)pyridine-3-carbonitrile structure
84951-44-0 structure
Product Name:2-(piperazin-1-yl)pyridine-3-carbonitrile
CAS No:84951-44-0
MF:C10H12N4
MW:188.22908115387
MDL:MFCD00190248
CID:720251
PubChem ID:2737203
Update Time:2025-07-21

2-(piperazin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,2-(1-piperazinyl)-
    • 2-Piperazinonicotinonitrile
    • 2-(piperazin-1-yl)pyridine-3-carbonitrile
    • 2-(1-Piperazinyl)-3-pyridinecarbonitrile (ACI)
    • Nicotinonitrile, 2-(1-piperazinyl)- (6CI)
    • 1-(3-Cyano-2-pyridyl)piperazine
    • 1-(3-Cyanopyridin-2-yl)piperazine
    • 2-(1-Piperazinyl)nicotinonitrile
    • 2-Piperazinopyridine-3-carbonitrile
    • 3-Cyano-2-piperazinylpyridine
    • N-(3-Cyanopyridin-2-yl)piperazine
    • 2-(1-Piperazinyl)-3-pyridinecarbonitrile
    • 1-[2-(3-cyanopyridyl)]piperazine
    • BDBM50027015
    • CHEMBL48137
    • MFCD00190248
    • F2147-0227
    • 1-(3-Cyano-2-Pyridine)piperazine
    • 84951-44-0
    • 1-(2-(3-cyanopyridyl))-piperazine
    • EN300-24317
    • F30174
    • 2(1-piperazinyl)-nicotinonitrile
    • 2-(piperazin-1-yl)nicotinonitrile
    • 2-Piperazin-1-yl-nicotinonitrile
    • GS0773
    • 151021-42-0
    • 2-Piperazin-1-ylnicotinonitrile
    • QSMNQUURWIAXAA-UHFFFAOYSA-N
    • Q27454531
    • J-510280
    • BBL010872
    • 1-(2-(3-cyanopyridyl))piperazine
    • DTXSID201005241
    • NC-0712
    • 2-piperazinonicotinonitrile, AldrichCPR
    • AKOS000123084
    • STK647002
    • 1-(3-cyano-2-pyridinyl)piperazine
    • 2-piperazin-1-ylpyridine-3-carbonitrile
    • SCHEMBL232897
    • 2-(Piperazin-1-yl)-3-pyridinecarbonitrile
    • 49O
    • Z182952438
    • 2-(1-piperazinyl)-3-pyridine carbonitrile
    • MDL： MFCD00190248
    • Inchi： 1S/C10H12N4/c11-8-9-2-1-3-13-10(9)14-6-4-12-5-7-14/h1-3,12H,4-7H2
    • InChI Key： QSMNQUURWIAXAA-UHFFFAOYSA-N
    • SMILES： N#CC1C(N2CCNCC2)=NC=CC=1

Computed Properties

  • Exact Mass: 188.10600
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Melting Point: 102-104°C
  • PSA: 51.95000
  • LogP: 0.75668

2-(piperazin-1-yl)pyridine-3-carbonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-34-22
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： Xi Xn
  • Risk Phrases：R20/21/22; R34
  • HazardClass：IRRITANT

2-(piperazin-1-yl)pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR4195-250mg
2-(Piperazin-1-yl)nicotinonitrile
 84951-44-0 98%
250mg
 £21.00 2025-02-20
Chemenu
CM243349-25g
2-(Piperazin-1-yl)nicotinonitrile
 84951-44-0 96%
25g
 $324 2021-08-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12027-25g
2-(piperazin-1-yl)nicotinonitrile
 84951-44-0 95%
25g
 $740 2023-09-07
Fluorochem
009836-250mg
2-(1-Piperazinyl)-3-pyridinecarbonitrile
 84951-44-0 97%
250mg
 ￡12.00 2022-03-01
Fluorochem
009836-1g
2-(1-Piperazinyl)-3-pyridinecarbonitrile
 84951-44-0 97%
1g
 ￡22.00 2022-03-01
Fluorochem
009836-2.5g
2-(1-Piperazinyl)-3-pyridinecarbonitrile
 84951-44-0 97%
2.5g
 ￡46.00 2022-03-01
Fluorochem
009836-10g
2-(1-Piperazinyl)-3-pyridinecarbonitrile
 84951-44-0 97%
10g
 ￡75.00 2022-03-01
abcr
AB151424-2 g
1-(2-(3-Cyanopyridyl))-piperazine, 98%; .
 84951-44-0 98%
2g
 €87.50 2023-05-09
abcr
AB151424-10 g
1-(2-(3-Cyanopyridyl))-piperazine, 98%; .
 84951-44-0 98%
10g
 €131.60 2023-05-09
abcr
AB151424-50 g
1-(2-(3-Cyanopyridyl))-piperazine, 98%; .
 84951-44-0 98%
50g
 €363.00 2023-05-09

2-(piperazin-1-yl)pyridine-3-carbonitrile Production Method

Production Method 1

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  4 - 5 h, rt → 110 °C
Reference
Structure guided design of potential inhibitors of human calcium-calmodulin dependent protein kinase IV containing pyrimidine scaffold
Naz, Huma; Jameel, Ehtesham; Hoda, Nasimul; Shandilya, Ashutosh; Khan, Parvez; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(3), 782-788

Production Method 2

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Solvents: Methanol ;  reflux
Reference
A multifunctional therapeutic approach: Synthesis, biological evaluation, crystal structure and molecular docking of diversified 1H-pyrazolo[3,4-b]pyridine derivatives against Alzheimer's disease
Umar, Tarana; Shalini, Shruti; Raza, Kausar Md ; Gusain, Siddharth; Kumar, Jitendra; et al, European Journal of Medicinal Chemistry, 2019, 175, 2-19

Production Method 3

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  8 - 9 h, 100 °C
Reference
Pyrimidine-Triazolopyrimidine and Pyrimidine-Pyridine Hybrids as Potential Acetylcholinesterase Inhibitors for Alzheimer's Disease
Kumar, Jitendra; Gill, Asim; Shaikh, Marziya; Singh, Anju; Shandilya, Ashutosh; et al, ChemistrySelect, 2018, 3(2), 736-747

Production Method 4

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Solvents: Ethanol-d ;  16 h, reflux
Reference
Novel D2/5-HT receptor modulators related to cariprazine with potential implication to schizophrenia treatment
Juza, Radomir ; Vojtechova, Iveta ; Stefkova-Mazochova, Kristyna; Dehaen, Wim ; Petrasek, Tomas ; et al, European Journal of Medicinal Chemistry, 2022, 232,

Production Method 5

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  8 - 9 h, 100 °C
Reference
Synthesis and screening of triazolopyrimidine scaffold as multi-functional agents for Alzheimer's disease therapies
Kumar, Jitendra; Meena, Poonam; Singh, Anju; Jameel, Ehtesham; Maqbool, Mudasir; et al, European Journal of Medicinal Chemistry, 2016, 119, 260-277

Production Method 6

6602-54-6 6602-54-6
84951-44-0 84951-44-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  3 - 4 h, reflux
Reference
Development of cyanopyridine-triazine hybrids as lead multitarget anti-Alzheimer agents
Maqbool, Mudasir; Manral, Apra; Jameel, Ehtesham; Kumar, Jitendra; Saini, Vikas; et al, Bioorganic & Medicinal Chemistry, 2016, 24(12), 2777-2788

2-(piperazin-1-yl)pyridine-3-carbonitrile Raw materials

2-(piperazin-1-yl)pyridine-3-carbonitrile Preparation Products

2-(piperazin-1-yl)pyridine-3-carbonitrile Related Literature

Related Categories

84951-44-0 (2-(piperazin-1-yl)pyridine-3-carbonitrile) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD